Cas no 1311477-89-0 (N,N-dimethyl-2-4-(prop-2-yn-1-yl)-1,4-diazepan-1-ylacetamide)
N,N-dimethyl-2-4-(prop-2-yn-1-yl)-1,4-diazepan-1-ylacetamide Chemical and Physical Properties
Names and Identifiers
-
- N,N-dimethyl-2-4-(prop-2-yn-1-yl)-1,4-diazepan-1-ylacetamide
- AKOS034498662
- EN300-26622882
- 1311477-89-0
- Z643996804
- N,N-dimethyl-2-(4-prop-2-ynyl-1,4-diazepan-1-yl)acetamide
- N,N-dimethyl-2-[4-(prop-2-yn-1-yl)-1,4-diazepan-1-yl]acetamide
-
- Inchi: 1S/C12H21N3O/c1-4-6-14-7-5-8-15(10-9-14)11-12(16)13(2)3/h1H,5-11H2,2-3H3
- InChI Key: ISCUHNYSQBKTFX-UHFFFAOYSA-N
- SMILES: O=C(CN1CCN(CC#C)CCC1)N(C)C
Computed Properties
- Exact Mass: 223.168462302g/mol
- Monoisotopic Mass: 223.168462302g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 279
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.1
- Topological Polar Surface Area: 26.8Ų
N,N-dimethyl-2-4-(prop-2-yn-1-yl)-1,4-diazepan-1-ylacetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-26622882-0.05g |
N,N-dimethyl-2-[4-(prop-2-yn-1-yl)-1,4-diazepan-1-yl]acetamide |
1311477-89-0 | 95.0% | 0.05g |
$212.0 | 2025-03-20 |
N,N-dimethyl-2-4-(prop-2-yn-1-yl)-1,4-diazepan-1-ylacetamide Related Literature
-
Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
Additional information on N,N-dimethyl-2-4-(prop-2-yn-1-yl)-1,4-diazepan-1-ylacetamide
N,N-dimethyl-2-4-(prop-2-yn-1-yl)-1,4-diazepan-1-ylacetamide (CAS No. 1311477-89-0): An Overview of a Promising Compound in Medicinal Chemistry
N,N-dimethyl-2-4-(prop-2-yn-1-yl)-1,4-diazepan-1-ylacetamide (CAS No. 1311477-89-0) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of diazepanes, which are known for their diverse biological activities, including central nervous system (CNS) modulation and anti-inflammatory effects.
The structural characteristics of N,N-dimethyl-2-4-(prop-2-yn-1-yl)-1,4-diazepan-1-ylacetamide are particularly noteworthy. The presence of the propargyl group (prop-2-yn-1-yl) and the N,N-dimethyl substitution on the acetamide moiety contribute to its distinct chemical properties. These features make it an attractive candidate for various pharmacological studies, particularly in the development of new drugs targeting neurological disorders and inflammatory conditions.
Recent research has highlighted the potential of N,N-dimethyl-2-4-(prop-2-yn-1-yl)-1,4-diazepan-1-ylacetamide in modulating neurotransmitter systems. Studies have shown that this compound can interact with GABA receptors, which play a crucial role in regulating neuronal excitability and synaptic transmission. This interaction suggests that it may have applications in treating conditions such as anxiety disorders, epilepsy, and neuropathic pain.
In addition to its effects on the CNS, N,N-dimethyl-2-4-(prop-2-ynnl)-1,4-diazepananylacetamide has also demonstrated anti-inflammatory properties. In vitro and in vivo studies have indicated that it can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, which are key mediators of inflammation. This property makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.
The pharmacokinetic profile of N,N-dimethyl is another important aspect to consider. Preliminary studies have shown that it exhibits good oral bioavailability and a favorable pharmacokinetic profile, which are essential for its potential use as an oral medication. Furthermore, its low toxicity and minimal side effects make it a safe option for long-term use.
One of the most exciting areas of research involving N,N-dimethyl is its potential as a lead compound for drug discovery. Chemists and pharmacologists are actively exploring structural modifications to enhance its potency and selectivity for specific targets. For example, substituting different functional groups on the diazepane ring or modifying the propargyl moiety can lead to compounds with improved therapeutic profiles.
In conclusion, N,N-dimethyl (CAS No. 1311477-89-0) is a promising compound with a wide range of potential applications in medicinal chemistry. Its unique structural features, combined with its promising biological activities, make it an attractive candidate for further research and development. As more studies are conducted, it is likely that this compound will play a significant role in advancing our understanding of various diseases and contributing to the development of new therapeutic strategies.
1311477-89-0 (N,N-dimethyl-2-4-(prop-2-yn-1-yl)-1,4-diazepan-1-ylacetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)